Cas no 124397-37-1 (Benzoic acid, 4-(phenoxymethyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(phenoxymethyl)-, methyl ester
• CAS No: 124397-37-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 1220086
• PubChem ID: 925826
• Update Time: 2025-08-04

Benzoic acid, 4-(phenoxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(phenoxymethyl)-, methyl ester
• methyl 4-(phenoxymethyl)benzoate
• 124397-37-1
• CHEMBL4638822
• BDBM50544186
• D84425
• AKOS005873207
• DA-13764
• SCHEMBL6162284
• MFCD05624375
• XROIZJPDWNZPCB-UHFFFAOYSA-N
• Methyl-4-phenoxymethylbenzoate

• Inchi： 1S/C15H14O3/c1-17-15(16)13-9-7-12(8-10-13)11-18-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： XROIZJPDWNZPCB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters